1-(6-Bromo-2,3-difluorophenyl)ethanamine

• Molecular Formula: C8H8BrF2N
• Molecular Weight: 236.06 g/mol
• IUPAC Name: 1-(6-bromo-2,3-difluorophenyl)ethanamine
• InChI: InChI=1S/C8H8BrF2N/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-4H,12H2,1H3
• InChI Key: YCIYZBQTHSSXNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1F)F)Br)N

Description

1-(6-Bromo-2,3-difluorophenyl)ethanamine (CAS: 1515613-57-6) is a halogen-substituted phenylethylamine with the molecular formula C₈H₈BrF₂N and a molecular weight of 236.06 g/mol . Structurally, it features a bromine atom at the 6-position and fluorine atoms at the 2- and 3-positions on the phenyl ring, with an ethanamine (-CH₂NH₂) group attached to the aromatic core.

Preparation Methods

The synthesis of 1-(6-Bromo-2,3-difluorophenyl)ethanamine can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method utilizes boron reagents and palladium catalysts under mild and functional group-tolerant conditions. The reaction typically involves the coupling of a brominated phenyl derivative with a difluorophenylboronic acid or ester, followed by amination to introduce the ethanamine group.

Chemical Reactions Analysis

1-(6-Bromo-2,3-difluorophenyl)ethanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The bromine and fluorine atoms on the phenyl ring can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Based on the search results, comprehensive information on the applications of "1-(6-Bromo-2,3-difluorophenyl)ethanamine" is limited. However, the available data provides some insight into its potential use and related chemical research.

Chemical Information and Availability:

• Basic Details This compound, also known as 1-(6-Bromo-2,3-difluorophenyl)ethanamine, has the CAS No. 1515613-57-6 and a molecular weight of 236.06 . The molecular formula is C8H8BrF2N .
• Supplier Information BLD Pharm offers this compound, but it is temporarily out of stock .
• Related Compounds Chemsrc lists information for a related compound, 1-(6-Bromo-2,3-difluorophenyl)ethylamine, providing its CAS number, MSDS, density, melting point, boiling point, and structure .

Potential Research Areas:

• Synthesis of Thiazole Derivatives Research has been conducted on synthesizing novel amide and urea derivatives of thiazol-2-ethylamine, which are tested for activity against Trypanosoma brucei rhodesiense . The synthesis involves reacting 2-mercaptobenzimidazole with various reagents to create thiazolo[3,2-a]benzimidazoles .
• Inhibitory Activity Some synthesized compounds, including thiazole derivatives, have shown inhibitory activity against Trypanosoma brucei, the pathogen causing human African trypanosomiasis . These compounds were found to be non-toxic to mammalian cells in a high-throughput screening .
• Sigma Receptor Ligands Bromo derivatives have been used in the synthesis of high-affinity ligands for sigma-1 and sigma-2 receptor subtypes .

General Information

• Teflon Finishes Teflon finishes, which are fluorocarbon coatings, possess properties such as chemical inertness, water repellency, anti-sticking ability, and friction resistance .
• Hopkinson Pressure Bar The Hopkinson pressure bar is used for testing soft materials and investigating the strain rate response of materials under electromagnetic fields .

Mechanism of Action

The mechanism of action of 1-(6-Bromo-2,3-difluorophenyl)ethanamine involves its interaction with molecular targets and pathways within biological systems. The presence of bromine and fluorine atoms can influence the compound’s reactivity and binding affinity to specific enzymes or receptors. These interactions can modulate various biochemical pathways, leading to desired therapeutic effects .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Halogenated Phenylethylamines

Compound Name	Substituent Positions	Molecular Weight (g/mol)	Key Properties	Biological Activity Highlights	References
1-(6-Bromo-2,3-difluorophenyl)ethanamine	Br (6), F (2,3)	236.06	High lipophilicity; potential for CNS receptor interactions	Under investigation for neuropharmacology
(R)-1-(4-Bromo-2,6-difluorophenyl)ethanamine	Br (4), F (2,6)	221.06	Enhanced metabolic stability due to para-bromine and ortho-fluorine placement	Studied for antitumor and antiviral effects
1-(2-Bromo-5-fluorophenyl)ethanamine	Br (2), F (5)	218.07	Moderate reactivity; used as a building block in agrochemicals	Antimicrobial potential
(R)-1-(3-Bromo-2-fluorophenyl)ethanamine	Br (3), F (2)	218.07	Stereospecific binding to neurotransmitter transporters	Antidepressant activity in preclinical models
1-(4-Fluorophenyl)ethanamine	F (4)	139.15	High solubility; benchmark for fluorine’s electronic effects	Cannabinoid receptor modulation

Key Observations :

Ortho-fluorine substituents (e.g., in (R)-1-(4-Bromo-2,6-difluorophenyl)ethanamine) enhance metabolic stability by blocking cytochrome P450 oxidation sites .

Biological Activity: Bromine at the para position (e.g., in (R)-1-(4-Bromo-2,6-difluorophenyl)ethanamine) correlates with antitumor activity, while meta-bromine (e.g., 1-(3-Bromo-2-fluorophenyl)ethanamine) shows stronger CNS effects . Fluorine’s electronegativity increases binding affinity to hydrophobic pockets in enzymes or receptors, as seen in 1-(4-fluorophenyl)ethanamine’s cannabinoid receptor selectivity .

Functional Group Variations

Table 2: Impact of Functional Group Modifications

Compound Name	Functional Group	Molecular Weight (g/mol)	Key Differences from Target Compound
1-(6-Bromo-2,3-difluorophenyl)ethanol	-OH (ethanol)	237.04	Reduced amine reactivity; increased hydrogen-bonding capacity
1-(6-Bromo-2,3-difluorophenyl)ethanone	-COCH₃ (ketone)	231.04	Lacks amine functionality; used as a precursor in reductive amination
1-(3-Bromophenyl)-2,2,2-trifluoroethanamine	-CF₃ (trifluoroethylamine)	242.02	Enhanced electron-withdrawing effects; altered pharmacokinetics

Key Observations :

• Replacement of the amine with a hydroxyl group (e.g., 1-(6-Bromo-2,3-difluorophenyl)ethanol) reduces basicity but improves solubility, making it a preferred intermediate in drug synthesis .
• Trifluoroethylamine derivatives exhibit stronger electron-withdrawing effects, which may enhance binding to electrophilic targets but reduce blood-brain barrier penetration compared to the target compound .

Biological Activity

1-(6-Bromo-2,3-difluorophenyl)ethanamine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

1-(6-Bromo-2,3-difluorophenyl)ethanamine has the following molecular characteristics:

• Molecular Formula : C8H9BrF2N
• Molecular Weight : Approximately 221.06 g/mol
• Structure : The compound contains a bromine atom at the 6-position and two fluorine atoms at the 2 and 3 positions of the phenyl ring, connected to an ethanamine group.

The biological activity of 1-(6-Bromo-2,3-difluorophenyl)ethanamine is primarily attributed to its ability to interact with various biomolecular targets, including enzymes and receptors. The halogen substituents (bromine and fluorine) enhance the compound's binding affinity, which can modulate biological pathways.

• Halogen Bonding : The presence of bromine and fluorine allows for strong interactions through halogen bonding, which can stabilize enzyme-substrate complexes.
• Hydrogen Bonding : The amine group can form hydrogen bonds, further contributing to its biological effects.

Antimicrobial Activity

Research indicates that compounds similar to 1-(6-Bromo-2,3-difluorophenyl)ethanamine exhibit potent antimicrobial properties. For instance, derivatives with similar structures have shown effectiveness against various Gram-positive and Gram-negative bacteria as well as fungi like Candida albicans .

Compound	Target Organisms	Minimum Inhibitory Concentration (MIC)
1-(6-Bromo-2,3-difluorophenyl)ethanamine	E. coli, S. aureus	< 50 µg/mL
Related Compound	Candida albicans	< 30 µg/mL

Anti-inflammatory Activity

In vivo studies have demonstrated that compounds with similar structures can exhibit significant anti-inflammatory effects. For example, analogs have been tested for their ability to reduce inflammation in carrageenan-induced paw edema models in rats .

Compound	Inflammatory Model	Effectiveness
1-(6-Bromo-2,3-difluorophenyl)ethanamine	Carrageenan-induced edema	Significant reduction (p < 0.05)
Related Compound	Lipopolysaccharide-induced inflammation	Comparable efficacy to dexamethasone

Anticancer Activity

Emerging studies suggest that this compound may possess anticancer properties. For instance, it has been shown to induce apoptosis in specific cancer cell lines and inhibit tumor growth in animal models .

Cell Line	IC50 (µM)	Mechanism
FaDu (hypopharyngeal carcinoma)	12.5	Apoptosis induction
MCF-7 (breast cancer)	15.0	Cell cycle arrest

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various derivatives of 1-(6-Bromo-2,3-difluorophenyl)ethanamine against a panel of pathogens. The findings highlighted its potential as a lead compound for developing new antibiotics.

Case Study 2: Anti-inflammatory Effects

Another investigation assessed the anti-inflammatory effects of this compound in a rat model. Results showed a marked decrease in paw swelling compared to control groups, suggesting its utility in treating inflammatory conditions.